Cas no 19382-38-8 ((isoquinolin-1-yl)methanamine dihydrochloride)

• Product Name: (isoquinolin-1-yl)methanamine dihydrochloride
• CAS No: 19382-38-8
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• MDL: MFCD06796244
• CID: 123531
• PubChem ID: 12243098
• Update Time: 2025-10-15

(isoquinolin-1-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-1-ylmethanamine dihydrochloride
• 1-Isoquinolinemethanamine,hydrochloride (1:2)
• ISOQUINOLIN-1-YL-METHYLAMINE DIHYDROCHLORIDE,
• 1-(Aminomethyl)isoquinoline dihydrochloride
• 1-Aminomethylisoquinoline
• 1-isoquinolin-1-ylmethanamine dihydrochloride
• C-Isoquinolin-1-yl-methylamine 2HCl
• C-isoquinolin-1-yl-methylamine dihydrochloride
• 1-(1-Isoquinolinyl)Methanamine Dihydrochloride
• isoquinolin-1-ylmethanamine;dihydrochloride
• NSZXYJPWXMGVFU-UHFFFAOYSA-N
• 4718AH
• AK143407
• (isoquinolin-1-yl)methanamine dihydrochloride
• I80132
• Isoquinolin-1-yl-methylamine dihydrochloride
• SY335446
• DS-7652
• Isoquinolin-1-ylmethanamine diHCl
• W17268
• EN300-26037
• SCHEMBL5214220
• Z220439492
• 1-(ISOQUINOLIN-1-YL)METHANAMINE DIHYDROCHLORIDE
• Isoquinolin-1-ylmethanaminedihydrochloride
• isoquinolin-1-ylmethanamine 2HCl
• AKOS022176077
• DTXSID80482062
• CS-0060585
• Iisoquinolin-1-ylmethanamine Dihydrochloride
• MFCD06796244
• 19382-38-8
• DB-126933
• 1-Isoquinolinemethanamine dihydrochloride

• MDL： MFCD06796244
• Inchi： 1S/C10H10N2.2ClH/c11-7-10-9-4-2-1-3-8(9)5-6-12-10;;/h1-6H,7,11H2;2*1H
• InChI Key： NSZXYJPWXMGVFU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC2C=CC=CC=2C=1CN

Computed Properties

• Exact Mass: 230.03800
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• PSA: 38.91000
• LogP: 3.99780

(isoquinolin-1-yl)methanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD28660)

Additional information on (isoquinolin-1-yl)methanamine dihydrochloride

Comprehensive Overview of (isoquinolin-1-yl)methanamine dihydrochloride (CAS No. 19382-38-8)

(isoquinolin-1-yl)methanamine dihydrochloride (CAS No. 19382-38-8) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This compound, featuring an isoquinoline core, has garnered attention due to its potential applications in drug discovery and material science. Researchers often explore its derivatives for their bioactive properties, making it a focal point in modern medicinal chemistry.

The structural uniqueness of (isoquinolin-1-yl)methanamine dihydrochloride lies in its dihydrochloride salt form, which enhances solubility and stability for experimental use. Its isoquinoline scaffold is a privileged structure in drug design, frequently appearing in compounds targeting neurological and metabolic pathways. Recent studies highlight its relevance in developing small-molecule inhibitors and fluorescence probes, aligning with trends in precision medicine and diagnostic tools.

In the context of synthetic chemistry, CAS No. 19382-38-8 serves as a versatile intermediate. Its amine functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability addresses the growing demand for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery platforms. Users frequently search for "isoquinoline derivatives in drug development" or "CAS 19382-38-8 applications," reflecting its interdisciplinary importance.

From a commercial perspective, suppliers often list (isoquinolin-1-yl)methanamine dihydrochloride under categories like "pharmaceutical intermediates" or "research chemicals." Its purity and storage conditions (e.g., desiccated, cold environments) are critical for reproducibility, a concern echoed in forums discussing lab-grade compounds. The compound’s compatibility with cross-coupling reactions also makes it valuable for catalysis studies, another trending area in green chemistry.

Safety data sheets emphasize standard laboratory precautions for handling (isoquinolin-1-yl)methanamine dihydrochloride, though it is not classified as hazardous under normal conditions. This aligns with searches for "non-toxic isoquinoline analogs" or "safe handling of amine salts," indicating user interest in both efficacy and safety. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, a detail often queried by quality control professionals.

Emerging applications include its role in designing metal-organic frameworks (MOFs) and bioimaging agents, leveraging the isoquinoline moiety’s photophysical properties. Such innovations resonate with searches for "functional materials from heterocycles" or "CAS 19382-38-8 in nanotechnology." The compound’s dual utility in life sciences and materials engineering underscores its cross-disciplinary appeal.

In summary, (isoquinolin-1-yl)methanamine dihydrochloride (CAS No. 19382-38-8) exemplifies the convergence of synthetic versatility and biomedical potential. Its relevance to drug discovery, catalysis, and material science ensures sustained interest, mirrored by frequent online inquiries. As research evolves, this compound is poised to remain a cornerstone in both academic and industrial settings.